Cas no 730965-71-6 (6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide)
6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-n-{2-[4-(propan-2-yl)phenyl]-2,3-dihydro-1h-isoindol-1-ylidene}pyridine-3-carboxamide
- 730965-71-6
- 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide
- EN300-26611404
- AKOS001043630
- AKOS030661721
-
- Inchi: 1S/C23H20ClN3O/c1-15(2)16-7-10-19(11-8-16)27-14-18-5-3-4-6-20(18)22(27)26-23(28)17-9-12-21(24)25-13-17/h3-13,15H,14H2,1-2H3/b26-22+
- InChI Key: GRFMOSKXYNZJMD-XTCLZLMSSA-N
- SMILES: ClC1=CC=C(C=N1)C(/N=C1\C2C=CC=CC=2CN\1C1C=CC(=CC=1)C(C)C)=O
Computed Properties
- Exact Mass: 389.1294900g/mol
- Monoisotopic Mass: 389.1294900g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 45.6Ų
6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26611404-0.05g |
6-chloro-N-{2-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-isoindol-1-ylidene}pyridine-3-carboxamide |
730965-71-6 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide
Introduction to 6-Chloro-N-[2-(4-Propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide (CAS No. 730965-71-6)
6-Chloro-N-[2-(4-Propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide, with the CAS number 730965-71-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoles, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a pyridine ring substituted with a chloro group and an isoindole moiety, making it a promising candidate for various pharmacological studies.
The synthesis of 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide typically involves multi-step reactions, including the formation of the isoindole core and subsequent functionalization. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader application in research and development.
In terms of its biological activity, 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide has been investigated for its potential as an inhibitor of specific enzymes and receptors. Studies have shown that this compound exhibits selective inhibition of certain kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. The ability to modulate these enzymes makes it a valuable tool in understanding disease mechanisms and developing novel therapeutic strategies.
One of the key areas of research involving 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide is its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways. For instance, it has been shown to inhibit the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This inhibition leads to reduced cell proliferation and increased cell death, making it a promising candidate for further development as an anti-cancer drug.
Beyond its anti-cancer properties, 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide has also been explored for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has indicated that this compound can suppress the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and alleviating symptoms associated with these conditions.
The pharmacokinetic properties of 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide have also been studied to assess its suitability for clinical use. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing adverse effects. However, further optimization may be necessary to enhance its bioavailability and stability.
In addition to its therapeutic potential, 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide has been utilized as a probe molecule in biochemical assays to study protein interactions and signaling pathways. Its ability to selectively bind to specific targets makes it a useful tool for elucidating the molecular mechanisms underlying various biological processes.
The safety profile of 6-chloro-N-[2-(4-propan-2-ylylphenyl)-3H-isotndol-l-y lidene]pyridine - 3 - carboxamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, comprehensive safety evaluations are ongoing to ensure its suitability for human use.
In conclusion, 6-chloro-N-[2-(4-propan-ylylpheny-l) - 3 H - iso ind ol - 1 - ylid ene] pyri dine - 3 - car box amide (CAS No. 730965 - 71 - 6) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action, optimize its pharmacological properties, and evaluate its safety profile. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for various diseases.
730965-71-6 (6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)